Cas no 1042522-74-6 (2-(4-methyl-1,4-diazepane-1-carbonyl)aniline)

• Product Name: 2-(4-methyl-1,4-diazepane-1-carbonyl)aniline
• CAS No: 1042522-74-6
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 4569324
• Update Time: 2025-07-21

2-(4-methyl-1,4-diazepane-1-carbonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-1,4-diazepane-1-carbonyl)aniline
• Methanone, (2-aminophenyl)(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-
• 2-(4-methyl-1,4-diazepane-1-carbonyl)aniline

• Inchi： 1S/C13H19N3O/c1-15-7-4-8-16(10-9-15)13(17)11-5-2-3-6-12(11)14/h2-3,5-6H,4,7-10,14H2,1H3
• InChI Key： CGJHNBMXCIQQMX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1N)(N1CCCN(C)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(4-methyl-1,4-diazepane-1-carbonyl)aniline

Recent Advances in the Study of 2-(4-methyl-1,4-diazepane-1-carbonyl)aniline (CAS: 1042522-74-6)

The compound 2-(4-methyl-1,4-diazepane-1-carbonyl)aniline (CAS: 1042522-74-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the 1,4-diazepane ring and aniline moiety, make it a promising scaffold for further pharmacological exploration.

Recent studies have highlighted the role of 2-(4-methyl-1,4-diazepane-1-carbonyl)aniline as a key intermediate in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific kinase pathways implicated in cancer progression. The research team employed a combination of computational modeling and in vitro assays to elucidate the compound's binding affinity and selectivity, revealing promising results for targeting aberrant signaling in tumor cells.

In addition to its potential in oncology, emerging research suggests applications in neurological disorders. A preclinical study conducted by researchers at the University of Cambridge (2024) investigated the compound's ability to cross the blood-brain barrier and its neuroprotective effects in models of neurodegenerative diseases. The findings indicate that structural modifications of 2-(4-methyl-1,4-diazepane-1-carbonyl)aniline could yield derivatives with enhanced pharmacokinetic properties for central nervous system targeting.

The synthetic pathways for 2-(4-methyl-1,4-diazepane-1-carbonyl)aniline have also seen recent optimization. A team from MIT reported in ACS Synthetic Biology (2024) a novel biocatalytic approach that improves yield and reduces environmental impact compared to traditional chemical synthesis. This green chemistry advancement addresses growing concerns about sustainable pharmaceutical production while maintaining the compound's high purity standards required for medicinal applications.

Pharmacokinetic studies of 2-(4-methyl-1,4-diazepane-1-carbonyl)aniline derivatives have provided valuable insights into their metabolic stability and potential drug-drug interactions. Research published in Drug Metabolism and Disposition (2023) identified specific cytochrome P450 enzymes responsible for the compound's metabolism, information crucial for future clinical development. These findings are particularly relevant for designing combination therapies and anticipating possible adverse effects in patient populations.

Looking forward, the versatility of 2-(4-methyl-1,4-diazepane-1-carbonyl)aniline as a chemical scaffold presents numerous opportunities for drug discovery. Several pharmaceutical companies have included derivatives of this compound in their pipelines, targeting indications ranging from inflammatory diseases to rare genetic disorders. The continued exploration of its structure-activity relationships will likely yield additional therapeutic candidates in the coming years, solidifying its importance in medicinal chemistry research.